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Compound of Interest

Compound Name: 1,4-Dichlorohexane

Cat. No.: B3142468

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 1,4-dichlorohexane. Due to a significant lack of specific toxicological and
safety data for 1,4-dichlorohexane in publicly available literature, this guide extrapolates
potential hazards and handling protocols based on information available for analogous
compounds, such as other dichlorohexane isomers and short-chain chlorinated alkanes. All
procedures should be conducted with the utmost caution in a controlled laboratory setting by
trained professionals. A thorough risk assessment should be performed before any use of this
chemical.

Introduction

1,4-Dichlorohexane is a halogenated alkane with the molecular formula CeH12Cl2. While
specific applications and detailed toxicological data are not well-documented, its structural
similarity to other chlorinated hydrocarbons suggests that it should be handled with significant
care. This guide synthesizes the available data for 1,4-dichlorohexane and provides inferred
safety and handling procedures based on general principles for volatile organic compounds
(VOCs) and specific information on analogous chlorinated alkanes.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,4-dichlorohexane is presented
in Table 1. This information is critical for understanding its behavior and potential for exposure.
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Table 1: Physical and Chemical Properties of 1,4-Dichlorohexane

Property Value

Molecular Formula CeH12Cl2

Molecular Weight 155.07 g/mol

CAS Number 56375-88-3

Boiling Point 174.7 °C at 760 mmHg (estimated)[1]

Flash Point 57.1 °C (estimated)[1]

Density 1.028 g/cm3 (estimate)[1]

Vapor Pressure 1.6 mmHg at 25 °C (estimate)[1]

Solubility Insolu.ble in water (inferred). Soluble in many
organic solvents.

Appearance Colorless liquid (inferred).

Hazard Identification and Toxicological Profile

Note: Specific toxicological data for 1,4-dichlorohexane is not readily available. The following
information is based on the known hazards of other dichlorohexane isomers and short-chain
chlorinated paraffins (SCCPs).

Chlorinated alkanes as a class of compounds are known to pose several health risks. Short-
chain chlorinated paraffins are recognized as persistent, bioaccumulative, and toxic to aquatic
organisms.[2] They have been associated with toxicity to the liver, kidneys, and thyroid in
animal studies. Some chlorinated hydrocarbons are also considered potential carcinogens.[3]

Potential Routes of Exposure:

 Inhalation: Due to its estimated vapor pressure, inhalation of vapors is a potential route of
exposure, especially in poorly ventilated areas or at elevated temperatures.

o Skin Contact: Dermal absorption is a common route of exposure for many chlorinated
solvents. Prolonged or repeated contact can lead to skin irritation and dermatitis.[4]
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o Eye Contact: Direct contact with the liquid or high concentrations of vapor can cause eye
irritation.

 Ingestion: While less likely in a laboratory setting, accidental ingestion could lead to
gastrointestinal irritation and systemic toxicity.

Potential Health Effects:

o Acute Effects: May cause irritation to the skin, eyes, and respiratory system.[5] High
concentrations of vapors may lead to central nervous system depression, with symptoms
such as dizziness, headache, and nausea.[4]

o Chronic Effects: Long-term exposure to chlorinated alkanes has been linked to liver and
kidney damage.[6] Some chlorinated paraffins are reasonably anticipated to be carcinogens.

[3]
Experimental Protocols for Toxicity Assessment
(General)

Due to the absence of specific experimental data for 1,4-dichlorohexane, this section outlines
general methodologies for assessing the toxicity of halogenated hydrocarbons.

Acute Oral Toxicity (e.g., OECD Guideline 423):

Animal Model: Typically rats or mice.

Dosage: A single dose of the substance is administered by gavage.

Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.

Endpoint: Determination of the LD50 (the dose lethal to 50% of the test population).
Acute Dermal Toxicity (e.g., OECD Guideline 402):
o Animal Model: Rats, rabbits, or guinea pigs.

o Application: The substance is applied to a shaved area of the skin.
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o Observation: The application site is observed for irritation, and the animals are monitored for
systemic toxicity and mortality for 14 days.

o Endpoint: Determination of the dermal LD50.
Acute Inhalation Toxicity (e.g., OECD Guideline 403):
Animal Model: Typically rats.

Exposure: Animals are exposed to the substance as a vapor or aerosol in an inhalation
chamber for a defined period (e.g., 4 hours).

Observation: Animals are observed for signs of toxicity and mortality during and after
exposure for up to 14 days.

Endpoint: Determination of the LC50 (the concentration lethal to 50% of the test population).
Skin Irritation/Corrosion (e.g., OECD Guideline 404):
Animal Model: Typically albino rabbits.

Application: A small amount of the substance is applied to a shaved patch of skin under a
gauze patch.

Observation: The skin is evaluated for signs of erythema (redness) and edema (swelling) at
specific intervals.

Endpoint: Classification of the substance as a skin irritant or corrosive.

Handling and Storage

Given the potential hazards, strict adherence to safety protocols is mandatory when handling
1,4-dichlorohexane.

Engineering Controls:

o Work with 1,4-dichlorohexane should always be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[7]
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e Ensure that an emergency eyewash station and safety shower are readily accessible.[3]
Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required. A face shield should be worn in addition to goggles when there is a risk of
splashing.

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves may offer limited
protection; for prolonged or direct contact, it is advisable to use more resistant materials
such as Viton® or to double-glove.[7] Always inspect gloves for tears or holes before use.

o Lab Coat: A chemical-resistant lab coat should be worn. For larger quantities or tasks with
a higher splash potential, a chemical-resistant apron over the lab coat is recommended.

o Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of
exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is
necessary. Respirator use requires a formal respiratory protection program, including fit-
testing and training.

Storage:
» Store 1,4-dichlorohexane in a tightly sealed, properly labeled container.[8]

e Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]
First Aid Measures
In the event of exposure, immediate action is crucial.

General Advice: Move the victim from the hazardous area. If symptoms persist, seek medical
attention and provide the Safety Data Sheet (if available) to the medical professional.
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¢ Inhalation:

(¢]

Remove the individual to fresh air immediately.[5]

[¢]

If breathing is difficult, administer oxygen.

[¢]

If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.

[e]

¢ Skin Contact:

[¢]

Immediately flush the skin with copious amounts of water for at least 15 minutes.[5]

[¢]

Remove contaminated clothing and shoes while rinsing.

[e]

If skin irritation develops or persists, seek medical attention.

o

Wash contaminated clothing before reuse.

o Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[9]

o Remove contact lenses if present and easy to do.

o Seek immediate medical attention.

e Ingestion:

[¢]

Do NOT induce vomiting.[5]

Rinse the mouth with water.

[¢]

[e]

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

o
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Accidental Release and Firefighting Measures

Accidental Release:

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated, if safe to do so.
Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[8]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand, earth, or vermiculite.[4][8] Do not use combustible materials like sawdust.[4]

Cleanup: Wearing appropriate PPE, collect the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[10]

Decontamination: Clean the spill area thoroughly with soap and water.

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.[8]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

Specific Hazards: Combustion may produce toxic and irritating gases, including hydrogen
chloride and carbon monoxide.[8] Vapors are heavier than air and may travel to a source of
ignition and flash back. Containers may explode when heated.[5]

Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[8]

Visualized Workflows

The following diagrams, created using the DOT language, illustrate key safety and emergency

response workflows.
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4 Handling 1,4-Dichlorohexane )
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Caption: Workflow for Safely Handling 1,4-Dichlorohexane.
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4 First Aid for Exposure )
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Caption: First Aid Response to 1,4-Dichlorohexane Exposure.
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4 Spill Response Protocol )
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Caption: Protocol for Responding to a 1,4-Dichlorohexane Spill.

Conclusion
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While specific data for 1,4-dichlorohexane is limited, the information available for analogous
chlorinated alkanes indicates that it should be treated as a hazardous chemical. Researchers,
scientists, and drug development professionals must employ stringent safety measures,
including the use of appropriate engineering controls and personal protective equipment, to
minimize the risk of exposure. In the absence of comprehensive toxicological data, a cautious
and conservative approach to handling and storage is essential to ensure a safe laboratory
environment. Further research into the specific toxicological properties of 1,4-dichlorohexane
is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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